10-bromo-9-fluoro-6,7-dihydro-5H-5,7-methanobenzo[c]imidazo[1,2-a]azepine

• Molecular Formula: C13H10BrFN2
• Molecular Weight: 293.13 g/mol
• IUPAC Name: 10-bromo-9-fluoro-5,6,7,12-tetrahydro-5,7-methanobenzo[c]imidazo[1,2-a]azepine
• InChI: InChI=1S/C13H10BrFN2/c14-11-5-10-9(6-12(11)15)7-3-8(4-7)17-2-1-16-13(10)17/h1-2,5-8H,3-4H2
• InChI Key: VNWYYCUYNSXMLT-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC1N3C=CN=C3C4=CC(=C(C=C24)F)Br

Description

10-bromo-9-fluoro-6,7-dihydro-5H-5,7-methanobenzo[c]imidazo[1,2-a]azepine is a useful research compound. Its molecular formula is C13H10BrFN2 and its molecular weight is 293.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 3000-mL 4-necked round-bottom flask was placed a solution of 5-bromo-N-(2,2-dimethoxyethyl)-4-fluoro-9-azatricyclo[8.1.1.0[2,7]]dodeca-2,4,6,8-tetraen-8-amine (350 g, 979.79 mmol, 1.00 equiv) in hydrogen chloride (3M) (1500 mL). The resulting solution was stirred at 90° C. for 90 min and extracted with 1×1000 mL of ethyl acetate. The pH value of the aqueous layer was adjusted to 10 with sodium hydroxide (3 mol/L). The resulting solution was extracted with 3×500 mL of ethyl acetate. The organic layers were combined and concentrated under vacuum. The residue was applied onto a silica gel column eluting with ethyl acetate: petroleum ether (1:2) to afford 150 g (52%) of 9-bromo-10-fluoro-2,5-diazatetracyclo[11.1.1.0[2,6].0[7,12]]pentadeca-3,5,7,9,11-pentaene as a white solid.